1-(dimethylphosphoryl)propa-1,2-diene
Overview
Description
1-(dimethylphosphoryl)propa-1,2-diene is a chemical compound with the IUPAC name dimethyl (propa-1,2-dien-1-yl)phosphine oxide . It has a CAS Number of 3356-35-2 and a molecular weight of 116.1 .
Molecular Structure Analysis
The molecule consists of a propa-1,2-diene structure with a dimethylphosphoryl group attached . The central carbon in the propa-1,2-diene structure is sp-hybridized with two double bonds coming from it . This central carbon provides two p-orbitals – one for each pi bond – and these two different p-orbitals have to be perpendicular, leading to a twisted structure .properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-(dimethylphosphoryl)propa-1,2-diene can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2-bromo-1-propene", "dimethylphosphite", "sodium hydride", "tetrahydrofuran", "acetic acid", "sodium bicarbonate", "magnesium sulfate", "sodium chloride", "anhydrous magnesium sulfate", "petroleum ether" ], "Reaction": [ "Step 1: 2-bromo-1-propene is reacted with dimethylphosphite in the presence of sodium hydride and tetrahydrofuran to yield 1-(bromomethyl)ethyl dimethylphosphonate.", "Step 2: 1-(bromomethyl)ethyl dimethylphosphonate is treated with acetic acid and sodium bicarbonate to produce 1-(acetoxyethyl) dimethylphosphonate.", "Step 3: 1-(acetoxyethyl) dimethylphosphonate is heated with anhydrous magnesium sulfate to form 1-(acetoxyethyl) methylphosphonate.", "Step 4: 1-(acetoxyethyl) methylphosphonate is reacted with sodium chloride and magnesium sulfate in petroleum ether to yield 1-(dimethylphosphoryl)propa-1,2-diene." ] } | |
CAS RN |
3356-35-2 |
Product Name |
1-(dimethylphosphoryl)propa-1,2-diene |
Molecular Formula |
C5H9OP |
Molecular Weight |
116.1 |
Purity |
95 |
Origin of Product |
United States |
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